N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-methylpropanamide

• IUPAC Name: N-[2-(4-ethoxyphenyl)benzotriazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C18H20N4O2/c1-4-24-15-8-6-14(7-9-15)22-20-16-10-5-13(11-17(16)21-22)19-18(23)12(2)3/h5-12H,4H2,1-3H3,(H,19,23)
• InChI Key: NFJQACHICSCGBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C(C)C
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-methylpropanamide is a chemical compound that has been widely used in scientific research. It is also known as EBA, and its chemical formula is C20H22N4O2. EBA is a benzotriazole-based compound that has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) and nitrogen species (RNS).

Mechanism of Action

EBA works by reacting with ROS and RNS to form fluorescent adducts. These adducts emit a characteristic fluorescence that can be measured using a fluorescence spectrophotometer. The intensity of the fluorescence is directly proportional to the level of ROS and RNS in the sample.
Biochemical and Physiological Effects:
EBA has been shown to have no significant biochemical or physiological effects on living organisms. It is non-toxic and does not interfere with cellular processes. However, it is important to note that EBA is a potent oxidant and should be handled with care.

Advantages and Limitations for Lab Experiments

EBA has several advantages over other fluorescent probes for ROS and RNS detection. It has a high sensitivity and selectivity for these species, and it is also stable and easy to use. However, EBA has some limitations, including its relatively high cost and the need for specialized equipment for fluorescence detection.

Future Directions

There are several future directions for the use of EBA in scientific research. One area of interest is the development of new EBA derivatives with improved sensitivity and selectivity for ROS and RNS. Another area of interest is the use of EBA in the development of new antioxidant and anti-inflammatory agents. Finally, EBA may have potential applications in the diagnosis and treatment of diseases associated with oxidative stress and inflammation.

Synthesis Methods

The synthesis of EBA involves the reaction of 4-ethoxyaniline with 2-methyl-2-oxazoline to form a benzoxazole intermediate. The benzoxazole intermediate is then reacted with triphosgene and 2-aminobenzotriazole to form the final product, N-[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]-2-methylpropanamide.

Scientific Research Applications

EBA has been extensively used in scientific research as a fluorescent probe for the detection of ROS and RNS. It has been used to study the role of these species in various biological processes, including oxidative stress, inflammation, and aging. EBA has also been used to study the efficacy of various antioxidants and anti-inflammatory agents in reducing ROS and RNS levels.